Cas no 2418716-41-1 (1-(2-aminoethyl)-4-methyl-1,4lambda5-azaphosphinan-4-one, bis(trifluoroacetic acid))

• Product Name: 1-(2-aminoethyl)-4-methyl-1,4lambda5-azaphosphinan-4-one, bis(trifluoroacetic acid)
• CAS No: 2418716-41-1
• MF: C₁₁H₁₉F₆N₂O₅P
• MW: 404.243145227432
• MDL: MFCD32679562
• CID: 5679545
• PubChem ID: 154577698
• Update Time: 2025-05-30

1-(2-aminoethyl)-4-methyl-1,4lambda5-azaphosphinan-4-one, bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-4-oxo-1,4lambda5-azaphosphinan-1-yl)ethanamine;2,2,2-trifluoroacetic acid
• EN300-26678098
• 2418716-41-1
• 1-(2-aminoethyl)-4-methyl-1,4lambda5-azaphosphinan-4-one; bis(trifluoroacetic acid)
• 1-(2-aminoethyl)-4-methyl-1,4lambda5-azaphosphinan-4-one, bis(trifluoroacetic acid)

• MDL： MFCD32679562
• Inchi： 1S/C7H17N2OP.2C2HF3O2/c1-11(10)6-4-9(3-2-8)5-7-11;2*3-2(4,5)1(6)7/h2-8H2,1H3;2*(H,6,7)
• InChI Key： RKOJCQPFLUPGCP-UHFFFAOYSA-N
• SMILES： P1(C)(CCN(CCN)CC1)=O.FC(C(=O)O)(F)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 404.09357768g/mol
• Monoisotopic Mass: 404.09357768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Additional information on 1-(2-aminoethyl)-4-methyl-1,4lambda5-azaphosphinan-4-one, bis(trifluoroacetic acid)

1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one, bis(trifluoroacetic acid) (CAS No. 2418716-41-1): A Comprehensive Overview

1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one, bis(trifluoroacetic acid) (CAS No. 2418716-41-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one, bis(trifluoroacetic acid) is composed of a central azaphosphinan ring, which is a six-membered ring containing one nitrogen and one phosphorus atom. The presence of the aminoethyl and methyl substituents on the ring, along with the bis(trifluoroacetic acid) counterions, imparts specific chemical and biological properties to the molecule.

Recent studies have highlighted the importance of phosphorus-containing compounds in medicinal chemistry due to their ability to modulate biological processes and interact with various cellular targets. The azaphosphinan ring in this compound is particularly noteworthy as it can mimic the structure and function of natural biomolecules, such as nucleotides and amino acids. This structural similarity allows for potential interactions with enzymes, receptors, and other biomolecules, making it a valuable scaffold for drug design.

The aminoethyl group in 1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one, bis(trifluoroacetic acid) provides additional functionality that can be exploited for enhancing the compound's pharmacological properties. Amino groups are known to participate in hydrogen bonding and electrostatic interactions, which are crucial for binding to biological targets. Moreover, the presence of this group can influence the solubility and bioavailability of the compound.

The methyl substituent on the azaphosphinan ring contributes to the overall stability and conformational flexibility of the molecule. Methyl groups are often used in drug design to optimize pharmacokinetic properties and reduce metabolic degradation. In this context, the methyl group may enhance the compound's ability to cross cell membranes and reach its intended target site.

The bis(trifluoroacetic acid) counterions play a critical role in modulating the physical properties of 1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one. Trifluoroacetic acid is a strong organic acid that can influence the solubility and stability of the compound in different environments. This property is particularly important for ensuring that the compound remains stable during storage and formulation processes.

In terms of its biological activity, preliminary studies have shown that 1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one, bis(trifluoroacetic acid) exhibits promising inhibitory effects on specific enzymes involved in disease pathways. For example, it has been reported to inhibit certain kinases and proteases that are implicated in cancer progression and inflammatory responses. These findings suggest that this compound could be further developed as a lead candidate for therapeutic intervention.

To further explore its potential applications, ongoing research is focusing on optimizing the structure of 1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one through chemical modifications. These efforts aim to enhance its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. Techniques such as structure-activity relationship (SAR) studies and computational modeling are being employed to guide these optimization efforts.

In addition to its therapeutic potential, 1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one, bis(trifluoroacetic acid) has also been investigated for its use as a tool compound in biochemical research. Its ability to selectively interact with specific biomolecules makes it a valuable reagent for studying enzyme mechanisms and signaling pathways. This application highlights the versatility of this compound beyond its potential as a drug candidate.

In conclusion, 1-(2-aminoethyl)-4-methyl-1,4λ⁵-azaphosphinan-4-one, bis(trifluoroacetic acid) (CAS No. 2418716-41-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer opportunities for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in future drug discovery efforts.